Cas no 2138228-88-1 (ethyl 5-(2-cyclopropoxyethyl)-1,2,4-oxadiazole-3-carboxylate)

• Product Name: ethyl 5-(2-cyclopropoxyethyl)-1,2,4-oxadiazole-3-carboxylate
• CAS No: 2138228-88-1
• MF: C₁₀H₁₄N₂O₄
• MW: 226.229162693024
• CID: 6055800
• PubChem ID: 165956538
• Update Time: 2025-06-08

ethyl 5-(2-cyclopropoxyethyl)-1,2,4-oxadiazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-(2-cyclopropoxyethyl)-1,2,4-oxadiazole-3-carboxylate
• EN300-1120382
• 2138228-88-1

• Inchi： 1S/C10H14N2O4/c1-2-14-10(13)9-11-8(16-12-9)5-6-15-7-3-4-7/h7H,2-6H2,1H3
• InChI Key： BCRJURSPRNFULU-UHFFFAOYSA-N
• SMILES： O(CCC1=NC(C(=O)OCC)=NO1)C1CC1

Computed Properties

• Exact Mass: 226.09535693g/mol
• Monoisotopic Mass: 226.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 74.4Ų

Additional information on ethyl 5-(2-cyclopropoxyethyl)-1,2,4-oxadiazole-3-carboxylate

Comprehensive Overview of Ethyl 5-(2-cyclopropoxyethyl)-1,2,4-oxadiazole-3-carboxylate (CAS No. 2138228-88-1)

The compound ethyl 5-(2-cyclopropoxyethyl)-1,2,4-oxadiazole-3-carboxylate (CAS No. 2138228-88-1) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a 1,2,4-oxadiazole core and a cyclopropoxyethyl side chain, makes it a valuable intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel heterocyclic scaffolds in medicinal chemistry.

One of the key reasons for the growing interest in ethyl 5-(2-cyclopropoxyethyl)-1,2,4-oxadiazole-3-carboxylate is its role in addressing modern challenges in small-molecule therapeutics. With the increasing prevalence of antibiotic resistance and chronic diseases, scientists are exploring heterocyclic compounds like this one for their ability to modulate biological targets. The 1,2,4-oxadiazole moiety, in particular, is known for its metabolic stability and hydrogen-bonding capabilities, which are critical for drug design.

In addition to its pharmaceutical potential, this compound is also being investigated for its utility in agrochemical formulations. The cyclopropoxyethyl group may contribute to enhanced bioavailability and environmental compatibility, aligning with the global push for sustainable agriculture. Farmers and researchers alike are searching for eco-friendly alternatives to traditional pesticides, and derivatives of ethyl 5-(2-cyclopropoxyethyl)-1,2,4-oxadiazole-3-carboxylate could offer promising solutions.

From a synthetic chemistry perspective, the compound's carboxylate ester functionality provides versatility for further derivatization. This feature is highly sought after in high-throughput screening libraries, where rapid modification of core structures is essential. Laboratories focusing on fragment-based drug discovery often prioritize such adaptable intermediates to accelerate lead optimization.

The stability and solubility profile of ethyl 5-(2-cyclopropoxyethyl)-1,2,4-oxadiazole-3-carboxylate also make it a candidate for formulation development. As the pharmaceutical industry shifts toward oral bioavailability enhancement, compounds with balanced lipophilicity and polar surface area, like this one, are in high demand. Its potential to improve drug delivery systems is another area of active exploration.

Given the compound's relevance to cutting-edge research, it frequently appears in discussions about structure-activity relationships (SAR) and molecular docking studies. Computational chemists utilize its framework to predict interactions with enzymes and receptors, addressing common queries about target selectivity and binding affinity. These insights are invaluable for designing next-generation therapeutics with fewer side effects.

In summary, ethyl 5-(2-cyclopropoxyethyl)-1,2,4-oxadiazole-3-carboxylate (CAS No. 2138228-88-1) represents a multifaceted tool for modern science. Whether in drug development, agrochemical innovation, or computational modeling, its structural features align with contemporary needs for efficiency, sustainability, and precision. As research progresses, this compound is poised to play a pivotal role in advancing green chemistry and personalized medicine.